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Compound of Interest

Compound Name: Cinnamaldehyde

Cat. No.: B126680

An In-depth Technical Guide to the Chemical Properties and Structure of Cinnamaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structure of cinnamaldehyde. The information is curated for professionals in research and
development, with a focus on quantitative data, experimental context, and molecular
interactions.

Chemical Structure and Identification

Cinnamaldehyde is an organic compound belonging to the phenylpropanoid class.[1] It is an
a,B-unsaturated aldehyde with a benzene ring attached to an unsaturated aldehyde group.[2][3]
[4] The naturally occurring and most stable form is the trans (E) isomer, which is responsible for
the characteristic flavor and odor of cinnamon.[2][3][5] The planar geometry of the molecule is
due to the conjugated double bond system and the monosubstituted benzene ring.[3]

Key Identifiers:
» IUPAC Name: (2E)-3-Phenylprop-2-enal[2][6]
e Chemical Formula: CoHsO[2][7][8]

e Synonyms: Cinnamic aldehyde, Cinnamal, 3-Phenyl-2-propenal, Cassia aldehyde,
Benzaldehyde, Phenylacrolein[2][3][9]
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e Molecular Weight: 132.16 g/mol [1][3][5][7][8]
e CAS Number: 104-55-2 (trans isomer), 14371-10-9 (trans isomer)[2][5][8]
Caption: Chemical Structure of (E)-Cinnamaldehyde.

Physical and Chemical Properties

Cinnamaldehyde is a pale yellow, viscous oily liquid at room temperature with a strong,
pungent odor characteristic of cinnamon.[1][3][10] It is combustible and known to oxidize upon
exposure to air, which can cause it to thicken and form cinnamic acid.[4][10][11] It is
incompatible with strong oxidizing agents and strong bases.[10][12]

Table 1: Physical and Chemical Properties of Cinnamaldehyde
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Property Value Reference(s)
Yellowish to greenish-yellow

Appearance o [10][13]
oily liquid
Strong, pungent, cinnamon-

Odor _ [2][10][13]
like

Melting Point -7.5°C (265.6 K) [1112][3]

Boiling Point 248 °C (521 K) at 101.3 kPa [A][2][3][11]

Density 1.0497 g/mL at 25 °C [1][2][10]

Refractive Index (n2°/D) 1.619 - 1.623 [L1[71114]
<0.1 hPa (0.026 mmHg) at 20

Vapor Pressure oc [11][15]

Flash Point 71 °C (160 °F) [31[9]

- Slightly soluble (1 g/L or 1.42

Water Solubility [2][9][11][16]
mg/mL at 25 °C)
Miscible with ethanol, ether,

Solvent Solubility chloroform, and oils. Insoluble [1][2][10][16]
in petroleum ether.

LogP (Octanol/Water) 1.83-2.1 [12]

Spectroscopic Data

The spectroscopic profile of cinnamaldehyde is well-characterized, reflecting its conjugated

aromatic aldehyde structure.

Table 2: Spectroscopic Data for Cinnamaldehyde
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Technique Parameter Value Reference(s)
] ) 290 nm (1t - 1*
UV-Vis Amax (in ethanol) N [1]
transition)
C=0 stretch
IR (cm™1) ~1680 [1]
(aldehyde)
C=C stretch (alkene) ~1625 [1]
C=C stretch
_ 1575, 1490 [1]
(aromatic)
C-H stretch
2820, 2720 [1]
(aldehyde)
1H-NMR (400 MHz, 9.69 (d, 1H,J=7.8
3 (ppm) [1]
CDCls) Hz, CHO)
7.69 (dd, 1H, J = 15.8, o
7.8 Hz, H-B)
6.70 (d, 1H, J=15.8 ]
Hz, H-0)
7.3-7.5 (m, 5H,
: [1]
aromatic)
13C-NMR 3 (ppm) 193.2 (CHO) [1]
153.1 (C-B) [1]
128.5 (C-a) [1]
134.2,129.8, 129.1,
[1]

128.3 (aromatic)

Reactivity and Chemical Behavior

The chemical reactivity of cinnamaldehyde is dominated by its a,B-unsaturated aldehyde

functional group, which creates a conjugated Tt-system.[17] This structure provides two primary

sites for nucleophilic attack: the carbonyl carbon and the (3-carbon.
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Michael Addition (Conjugate Addition): The [3-carbon is electrophilic due to the electron-
withdrawing nature of the aldehyde group, making it susceptible to attack by nucleophiles in
a Michael (1,4) addition.[17] This reactivity is implicated in its biological activities, such as its
interaction with thiol groups in proteins.[18]

Carbonyl Reactions (1,2-Addition): The carbonyl carbon can undergo typical aldehyde
reactions, such as aldol condensations, where it is attacked by an enolate ion.[17]

Oxidation: Cinnamaldehyde is readily oxidized, particularly in the presence of air and light,
to form cinnamic acid.[2][4][19][20] This process can be hazardous and is a key
consideration for its storage and handling.[19][20]

Hydrogenation: The double bond and the aldehyde group can be selectively hydrogenated.
Hydrogenation of the alkene subunit yields hydrocinnamaldehyde, while hydrogenation of
both yields dihydrocinnamyl alcohol (3-phenylpropanol).[2]

Reactivity of Cinnamaldehyde

Cinnamaldehyde
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Click to download full resolution via product page
Caption: Key reaction pathways of cinnamaldehyde.

Experimental Protocols
Isolation by Steam Distillation

Cinnamaldehyde is most economically obtained from the bark of cinnamon trees (genus
Cinnamomum) via steam distillation.[1][3]

o Methodology:
o Cinnamon bark is ground and placed in a distillation apparatus with water.

o Steam is passed through the ground bark, vaporizing the volatile essential oils, which are
primarily cinnamaldehyde (up to 90%).[3]

o The steam and oil vapor mixture is condensed and collected.

o Since cinnamaldehyde is only slightly soluble in water, it separates from the aqueous
distillate, often as a milky emulsion, and can be isolated.[4]

o Fractional distillation can be employed to further purify the cinnamaldehyde to over 98%
purity.[4]

Laboratory Synthesis: Aldol Condensation

A common laboratory synthesis involves the base-catalyzed aldol condensation of
benzaldehyde and acetaldehyde.[2][3][21]

o Methodology Overview:

o Benzaldehyde and acetaldehyde are reacted in the presence of a base catalyst, such as
sodium hydroxide.[21]

o The enolate of acetaldehyde attacks the carbonyl carbon of benzaldehyde.
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o The resulting aldol addition product readily dehydrates (loses water) under the reaction
conditions to form the stable, conjugated cinnamaldehyde molecule.

o The reaction is often performed in a solvent like methanol or ethanol.

o The product is then isolated and purified, typically through distillation.[22]
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Caption: Laboratory synthesis of cinnamaldehyde.
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Example Synthetic Protocol: Nitration of
Cinnamaldehyde

This protocol describes the synthesis of o-nitrocinnamaldehyde from cinnamaldehyde.[23]
o Methodology:

o Aflask containing 0.42 moles of freshly distilled cinnamaldehyde and 225 mL of acetic
anhydride is cooled to 0-5 °C in an ice-salt bath.[23]

o A solution of 18 mL of concentrated nitric acid in 50 mL of glacial acetic acid is added
dropwise over 3-4 hours, maintaining the temperature below 5 °C with constant stirring.
[23]

o After addition, the mixture is allowed to warm to room temperature and then stand for 2
days.[23]

o The solution is cooled, and 20% hydrochloric acid is cautiously added until a precipitate
begins to form.[23]

o The mixture is cooled in an ice bath to complete precipitation. The solid product (o-
nitrocinnamaldehyde) is collected by filtration and dried.[23]

Biosynthesis

Cinnamaldehyde is a phenylpropanoid that is naturally synthesized in plants via the shikimate
pathway.[2][5]

» Deamination: The amino acid L-phenylalanine is converted to trans-cinnamic acid by the
enzyme phenylalanine ammonia lyase (PAL).[2]

e Ligation: The enzyme 4-coumarate—CoA ligase (4CL) activates cinnamic acid by converting it
to cinnamoyl-CoA, using ATP.[2]

e Reduction: Finally, the enzyme cinnamoyl-CoA reductase (CCR) catalyzes the reduction of
cinnamoyl-CoA by NADPH to produce cinnamaldehyde.[]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b126680?utm_src=pdf-body
https://www.benchchem.com/product/b126680?utm_src=pdf-body
https://www.benchchem.com/product/b126680?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV4P0722
https://www.benchchem.com/product/b126680?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV4P0722
http://www.orgsyn.org/demo.aspx?prep=CV4P0722
http://www.orgsyn.org/demo.aspx?prep=CV4P0722
http://www.orgsyn.org/demo.aspx?prep=CV4P0722
https://www.benchchem.com/product/b126680?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV4P0722
https://www.benchchem.com/product/b126680?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cinnamaldehyde
https://supremepharmatech.com/en/process/ingredient-database/cinnamaldehyde.html
https://en.wikipedia.org/wiki/Cinnamaldehyde
https://en.wikipedia.org/wiki/Cinnamaldehyde
https://www.benchchem.com/product/b126680?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cinnamaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biosynthesis Pathway of Cinnamaldehyde
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Caption: Shikimate pathway to cinnamaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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